Cas no 71106-82-6 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
• CAS No: 71106-82-6
• MF: C₁₆H₁₄O₈
• MW: 334.277565479279
• CID: 569985
• PubChem ID: 53462148
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R-trans)-
• hovenitin I
• GE34SF5GC5
• DTXSID90991418
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
• (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one
• (2R,3R)-2-(3-METHOXY-4,5-BIS(OXIDANYL)PHENYL)-3,5,7-TRIS(OXIDANYL)-2,3-DIHYDROCHROMEN-4-ONE
• 5,7,4',5'-Tetrahydroxy-3'-methoxydihydroflavonol
• 71106-82-6
• Hovenitin II
• 2-(3,4-Dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydro-4H-1-benzopyran-4-one

• Inchi： 1S/C16H14O8/c1-23-11-3-6(2-9(19)13(11)20)16-15(22)14(21)12-8(18)4-7(17)5-10(12)24-16/h2-5,15-20,22H,1H3/t15-,16+/m0/s1
• InChI Key： MIEZPHMCERQLMT-JKSUJKDBSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=C(C(=C(C=1)OC)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 334.06882
• Monoisotopic Mass: 334.068867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 1.5

Experimental Properties

• Density: 1.649
• Boiling Point: 697.5°C at 760 mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.724
• PSA: 136.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols